Cas no 2279-84-7 (Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester)

Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester structure
2279-84-7 structure
Product Name:Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester
CAS No:2279-84-7
MF:C8H18NO3PS2
MW:271.337180614471
CID:264403
PubChem ID:200587
Update Time:2025-04-19

Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorodithioic acid,S-[2-(dimethylamino)-2-oxoethyl] O,O-diethyl ester
    • 2-diethoxyphosphinothioylsulfanyl-N,N-dimethylacetamide
    • Phosphorodithioic acid, O,O-diethyl S-(2-(dimethylamino)-2-oxoethyl) ester
    • BRN 1793590
    • DTXSID60177328
    • O,O-Diethyl S-(N,N-dimethylcarbamoylmethyl) phosphorodithioate
    • 2279-84-7
    • 4-04-00-00254 (Beilstein Handbook Reference)
    • Inchi: 1S/C8H18NO3PS2/c1-5-11-13(14,12-6-2)15-7-8(10)9(3)4/h5-7H2,1-4H3
    • InChI Key: LGFKFEXFCYPXQC-UHFFFAOYSA-N
    • SMILES: S(CC(N(C)C)=O)P(OCC)(OCC)=S

Computed Properties

  • Exact Mass: 271.04674
  • Monoisotopic Mass: 271.04657278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • PSA: 38.77
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